Cas no 62088-12-4 (4-(4-NITRO-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER)

• Product Name: 4-(4-NITRO-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER
• CAS No: 62088-12-4
• MF: C₁₂H₁₃NO₅
• MW: 251.235323667526
• MDL: MFCD03844424
• CID: 956119
• PubChem ID: 575498
• Update Time: 2025-08-05

4-(4-NITRO-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 4-(4-NITRO-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER
• Ethyl 4-(4-nitrophenyl)-3-oxobutanoate
• AC1LB34R
• AG-J-25786
• Butanoic acid, 4-(4-nitrophenyl)-3-oxo-, ethyl ester
• CTK2F1891
• SureCN3176303
• W16976
• AKOS023601650
• Ethyl4-(4-nitrophenyl)-3-oxobutanoate
• DB-119201
• Ethyl 4-(4-nitrophenyl)-3-oxobutanoate #
• 4-(4-Nitro-phenyl)-3-oxo-butyric acidethylester
• 62088-12-4
• DTXSID90341752
• CS-0061612
• AS-68172
• MFCD03844424
• SCHEMBL3176303

• MDL： MFCD03844424
• Inchi： 1S/C12H13NO5/c1-2-18-12(15)8-11(14)7-9-3-5-10(6-4-9)13(16)17/h3-6H,2,7-8H2,1H3
• InChI Key： UUTYXRRHMODSGX-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(CC1C=CC(=CC=1)[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 251.07937252g/mol
• Monoisotopic Mass: 251.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.2Ų

Additional information on 4-(4-NITRO-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER

4-(4-Nitro-phenyl)-3-oxo-butyric acid ethyl ester (CAS No 62088-12-4): A Comprehensive Overview

4-(4-Nitro-phenyl)-3-oxo-butyric acid ethyl ester, commonly referred to by its CAS registry number CAS No 62088-12-4, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and versatile functional groups, has garnered attention due to its potential applications in drug development, chemical synthesis, and as a precursor for advanced materials. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties and utility.

The molecular structure of 4-(4-nitro-phenyl)-3-oxo-butyric acid ethyl ester comprises a phenyl ring substituted with a nitro group at the para position, connected via an ethyl ester group to a 3-keto butyric acid moiety. This arrangement imparts the compound with both aromatic and aliphatic characteristics, making it a valuable building block in organic synthesis. The presence of the nitro group introduces electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical transformations. Recent studies have explored the role of such substituents in modulating the electronic properties of aromatic systems, providing insights into their potential use in designing novel pharmaceutical agents.

From a physical standpoint, CAS No 62088-12-4 exhibits a melting point of approximately 75°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic reactions that require controlled solubility profiles. Moreover, its stability under standard storage conditions has been confirmed through recent accelerated aging studies, ensuring its reliability as a reagent in laboratory settings.

The synthesis of 4-(4-nitro-phenyl)-3-oxo-butyric acid ethyl ester typically involves multi-step processes that incorporate both nucleophilic aromatic substitution and esterification reactions. Recent innovations in catalytic systems have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported as an effective method for constructing the aryl-keto linkage. Additionally, green chemistry approaches have been applied to minimize waste and enhance sustainability in the production process.

In terms of applications, CAS No 62088-12-4 has found utility as an intermediate in the synthesis of bioactive compounds. Its keto group serves as a reactive site for various condensation reactions, enabling the construction of complex molecular architectures. Recent research highlights its role as a precursor for anti-inflammatory agents and antioxidants, where the nitrophenyl moiety contributes to enhanced bioavailability and target specificity. Furthermore, its use in polymer chemistry has been explored, with studies demonstrating its potential as a monomer for generating functional polymers with tailored electronic properties.

The pharmacological evaluation of 4-(4-nitro-phenyl)-3-oxo-butyric acid ethyl ester has revealed promising results in preclinical models. In vitro assays have shown moderate inhibitory activity against certain enzymes associated with inflammatory pathways, suggesting its potential as a lead compound for drug development. However, further studies are required to assess its safety profile and efficacy in vivo models. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to explore these avenues.

In conclusion, CAS No 62088-12-4, or 4-(4-nitro-phenyl)-3-oxo-butyric acid ethyl ester, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methods and pharmacological evaluations, positions it as a valuable tool for researchers and industry professionals alike. As ongoing investigations continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific discovery.